Cas no 10300-76-2 (Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-β-D-glucopryanoside)

• Product Name: Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-β-D-glucopryanoside
• CAS No: 10300-76-2
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 98773
• PubChem ID: 13384680
• Update Time: 2025-08-05

Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-β-D-glucopryanoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-
• Methyl2-acetamido-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside
• Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-β-D-glucopryanoside
• Methyl 2-Acetamido-2
• Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-?-D-glucopryanoside
• METHYL 2-ACETAMIDO-2-DEOXY-4,6-O-BENZLYDENE-O-ß-D-GLUCOPRYANOSIDE
• 2-(4-morpholinyl)pyridine-4-carboxylic acid methyl ester
• 2-Morpholinoisonicotinicacid methyl ester
• Methyl 2-Acetamido-2-deoxy-4,6-O-benzlydene-O-Beta-D-glucopryanoside
• methyl 2-morpholinoisonicotinate
• Methyl 2-(AcetylaMino)-2-deoxy-4,6-O-(phenylMethylene)-β-D-glucopyranoside
• W-200683
• Methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside
• 10300-76-2
• Methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside?
• N-[(4Ar,6R,7R,8R,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide

• Inchi： 1S/C16H21NO6/c1-9(18)17-12-13(19)14-11(22-16(12)20-2)8-21-15(23-14)10-6-4-3-5-7-10/h3-7,11-16,19H,8H2,1-2H3,(H,17,18)/t11-,12-,13-,14-,15?,16-/m1/s1
• InChI Key： XCDVOAZVARITEI-ANNNQLRWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 323.13700
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.25000
• LogP: 0.72840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins